Cas no 650609-25-9 (L-Leucine,L-valyl-L-cysteinyl-L-leucyl-L-leucyl-L-isoleucyl-L-arginyl-L-prolyl-L-leucyl-)

• Product Name: L-Leucine,L-valyl-L-cysteinyl-L-leucyl-L-leucyl-L-isoleucyl-L-arginyl-L-prolyl-L-leucyl-
• CAS No: 650609-25-9
• MF: C₄₉H₉₀N₁₂O₁₀S
• MW: 1039.37831068039
• CID: 408691
• Update Time: 2024-01-29

L-Leucine,L-valyl-L-cysteinyl-L-leucyl-L-leucyl-L-isoleucyl-L-arginyl-L-prolyl-L-leucyl- Chemical and Physical Properties

Names and Identifiers

• L-Leucine,L-valyl-L-cysteinyl-L-leucyl-L-leucyl-L-isoleucyl-L-arginyl-L-prolyl-L-leucyl-
• L-Leucine, L-valyl-L-cysteinyl-L-leucyl-L-leucyl-L-isoleucyl-L-arginyl-L-prolyl-L-leucyl- (9CI)

• Inchi： 1S/C49H90N12O10S/c1-13-30(12)39(60-42(64)34(22-27(6)7)55-40(62)32(20-25(2)3)56-43(65)36(24-72)59-45(67)38(50)29(10)11)46(68)54-31(16-14-18-53-49(51)52)47(69)61-19-15-17-37(61)44(66)57-33(21-26(4)5)41(63)58-35(48(70)71)23-28(8)9/h25-39,72H,13-24,50H2,1-12H3,(H,54,68)(H,55,62)(H,56,65)(H,57,66)(H,58,63)(H,59,67)(H,60,64)(H,70,71)(H4,51,52,53)/t30-,31-,32-,33-,34-,35-,36-,37-,38-,39-/m0/s1
• InChI Key： ZYXULPVTRFDPST-GFGZGKCBSA-N
• SMILES： C(O)(=O)[C@H](CC(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CS)NC(=O)[C@H](C(C)C)N

Computed Properties

• Exact Mass: 1038.663

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• PSA: 349.23
• pka: 3.42±0.10(Predicted)